Cas no 90841-62-6 (ethyl 2-(2-bromophenoxy)acetate)

• Product Name: ethyl 2-(2-bromophenoxy)acetate
• CAS No: 90841-62-6
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD03419385
• CID: 3031521
• PubChem ID: 3310995
• Update Time: 2025-04-21

ethyl 2-(2-bromophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-bromophenoxy)acetate
• STK439778
• SY123937
• EN300-160299
• ethyl(2-bromophenoxy)acetate
• DB-170970
• MFCD03419385
• Z54734129
• W13466
• (2-Bromo-phenoxy)-acetic acid, ethyl ester
• ethyl2-(2-bromophenoxy)acetate
• CS-0213357
• SCHEMBL11820397
• ethyl 2-(2-bromophenoxyl)acetate
• AS-65966
• Acetic acid, (2-bromophenoxy)-, ethyl ester
• ethyl (2-bromophenoxy)acetate
• 90841-62-6
• AKOS003329710
• QDA84162
• 993-337-6

• MDL： MFCD03419385
• Inchi： 1S/C10H11BrO3/c1-2-13-10(12)7-14-9-6-4-3-5-8(9)11/h3-6H,2,7H2,1H3
• InChI Key： SXAYUOHZYFAJHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC(=O)OCC

Computed Properties

• Exact Mass: 257.989
• Monoisotopic Mass: 257.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives